Cas no 1803470-15-6 (4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803470-15-6
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4911461
• Update Time: 2025-10-28

4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)15-5-3(2-11)1-4(13)12-6(5)14/h1H,(H2,12,13,14)
• InChI Key： LSDOWJIPNMZVDG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(NC=1O)=O)(F)F

Computed Properties

• Exact Mass: 220.00957645 g/mol
• Monoisotopic Mass: 220.00957645 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.4
• Molecular Weight: 220.11

Additional information on 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine (CAS: 1803470-15-6)

The compound 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine (CAS: 1803470-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of the trifluoromethoxy group and cyano functionality in its structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various derivatives with potential pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine and its derivatives against a panel of cancer cell lines. The results demonstrated significant inhibitory effects on cell proliferation, particularly in breast and lung cancer models. Mechanistic studies revealed that these compounds induce apoptosis through the activation of intrinsic apoptotic pathways, making them promising candidates for further development as anticancer agents.

Another area of active research involves the compound's potential as a modulator of enzymatic activity. Recent findings suggest that 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine can selectively inhibit certain kinases involved in inflammatory pathways. This property has sparked interest in its potential application for treating autoimmune diseases and chronic inflammatory conditions. Structure-activity relationship (SAR) studies are currently underway to optimize its selectivity and potency against specific kinase targets.

The pharmacokinetic properties of 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine have also been the subject of recent investigations. Preliminary data indicate favorable absorption and distribution characteristics, with moderate metabolic stability. However, researchers have identified opportunities for structural optimization to improve its oral bioavailability and reduce potential off-target effects. These findings are crucial for advancing the compound through preclinical development stages.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine have been developed. Recent publications describe improved synthetic routes that offer higher yields and better scalability compared to traditional methods. These advancements are particularly important for ensuring a reliable supply of the compound for both research and potential clinical applications.

Looking forward, the research community anticipates that 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine will continue to serve as a valuable building block in medicinal chemistry. Its unique combination of functional groups provides multiple points for structural diversification, enabling the creation of libraries of compounds for high-throughput screening. Ongoing research efforts are focused on expanding the therapeutic potential of this scaffold and addressing current limitations in its drug-like properties.

In conclusion, 4-Cyano-2,6-dihydroxy-3-(trifluoromethoxy)pyridine (CAS: 1803470-15-6) represents a promising chemical entity with diverse applications in drug discovery and development. The recent studies highlighted in this briefing demonstrate its potential across multiple therapeutic areas and underscore the importance of continued investigation into its properties and applications. As research progresses, this compound may pave the way for the development of novel therapeutic agents addressing unmet medical needs.